N-(cyanomethyl)-4-nitrobenzenesulfonamide

• CAS No.: 103472-15-7
• Molecular Formula: C8H7N3O4S
• Molecular Weight: 241.23 g/mol
• IUPAC Name: N-(cyanomethyl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C8H7N3O4S/c9-5-6-10-16(14,15)8-3-1-7(2-4-8)11(12)13/h1-4,10H,6H2
• InChI Key: WRWXPWXVKSSFQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)NCC#N

Description

N-(cyanomethyl)-4-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C8H7N3O4S and its molecular weight is 241.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 27.8 g (0.3 moles) aminoacetonitrile hydrochloride in 200 ml water, 24 g (0.3 moles) sodium hydroxide (50% aqueous) were added. The resulting mixture was cooled to about 20° C. with an ice bath. The ice bath was removed; then 22.2 g (0.1 mole) 4-nitrobenzenesulfonyl chloride were added. The reaction mixture was stirred 18 hours at ambient temperature. The solids were filtered. The resulting wet cake was crystallized from 50 ml ethanol. The solids were dried in vacuo to give 17.5 g of the above-identified product as a dark-yellow solid, melting point 115°-120° C.